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Compound of Interest

Compound Name: Methyl L-alaninate

Cat. No.: B155853 Get Quote

This in-depth technical guide provides a comprehensive overview of the solubility of Methyl L-
alaninate hydrochloride, a key building block in pharmaceutical and biochemical research. The

information is tailored for researchers, scientists, and professionals in drug development,

offering quantitative data, detailed experimental methodologies, and visual representations of

experimental workflows.

Solubility Data
The solubility of Methyl L-alaninate hydrochloride has been determined in a variety of

common laboratory solvents. The following tables summarize the available quantitative and

qualitative solubility data.

Table 1: Quantitative Solubility of Methyl L-alaninate Hydrochloride
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Solvent Solubility (mg/mL)
Molar
Concentration (M)

Notes

Water 100[1][2] ~0.716 -

Phosphate-Buffered

Saline (PBS), pH 7.2
10[3] ~0.072

Aqueous solution is

not recommended for

storage for more than

one day.[3]

Ethanol 30[3] ~0.215 -

Dimethyl Sulfoxide

(DMSO)
20[3] ~0.143

Sonication may be

required to achieve

dissolution.[4]

Dimethylformamide

(DMF)
20[3] ~0.143 -

Table 2: Qualitative Solubility of Methyl L-alaninate Hydrochloride

Solvent Solubility

Methanol Soluble

Chloroform Soluble

Experimental Protocols
While specific, detailed experimental protocols for the solubility determination of Methyl L-
alaninate hydrochloride are not extensively published in peer-reviewed literature, a standard

and widely accepted method for determining the solubility of a solid in a liquid is the gravimetric

method. The following is a detailed methodology based on established principles for such

determinations.[5][6][7][8]

Gravimetric Method for Solubility Determination
Objective: To determine the saturation solubility of Methyl L-alaninate hydrochloride in a given

solvent at a specific temperature.
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Materials:

Methyl L-alaninate hydrochloride (solid)

Solvent of interest

Thermostatic water bath or heating/cooling system

Analytical balance

Vials with airtight caps

Syringe filters (e.g., 0.45 µm PTFE)

Pipettes

Evaporating dish or pre-weighed vials

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid Methyl L-alaninate hydrochloride to a known volume of

the solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic bath set to the desired temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). The time to reach equilibrium should be determined empirically.

Sample Withdrawal and Filtration:

Once equilibrium is established, allow the undissolved solid to settle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b155853?utm_src=pdf-body
https://www.benchchem.com/product/b155853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully withdraw a known volume of the supernatant using a pre-heated/cooled pipette

to the same temperature as the solution to avoid precipitation.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry

container. This step is critical to remove any undissolved solid particles.

Gravimetric Analysis:

Weigh the container with the filtered saturated solution to determine the mass of the

solution.

Evaporate the solvent from the solution. This can be done by placing the container in an

oven at a temperature below the decomposition point of Methyl L-alaninate hydrochloride

and above the boiling point of the solvent. A vacuum oven can be used to facilitate

evaporation at a lower temperature.

Once the solvent is completely evaporated, cool the container to room temperature in a

desiccator and weigh it again.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

The mass of the dissolved Methyl L-alaninate hydrochloride is the final constant mass of

the container minus the initial mass of the empty container.

The mass of the solvent is the mass of the saturated solution minus the mass of the

dissolved solute.

Solubility can then be expressed in various units, such as g/100g of solvent, mg/mL of

solvent, or molarity.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of Methyl L-alaninate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b155853?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/l-alanine-methyl-ester-hydrochloride-99-thermo-scientific/AAA1017806
https://www.fishersci.com/shop/products/l-alanine-methyl-ester-hydrochloride-99-thermo-scientific/AAA1017806
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7715055.htm
https://cdn.caymanchem.com/cdn/insert/30527.pdf
https://www.medchemexpress.com/l-alanine-methyl-ester-hydrochloride.html?locale=ko-KR
https://tetrazolelover.at.ua/BIO-ENERG2/The_Solubility_of_Amino_Acids_in_Various_Solvent_S.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.researchgate.net/publication/222978104_Solubility_of_amino_acids_and_diglycine_in_aqueous-alkanol_solutions
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.benchchem.com/product/b155853#methyl-l-alaninate-hydrochloride-solubility-data
https://www.benchchem.com/product/b155853#methyl-l-alaninate-hydrochloride-solubility-data
https://www.benchchem.com/product/b155853#methyl-l-alaninate-hydrochloride-solubility-data
https://www.benchchem.com/product/b155853#methyl-l-alaninate-hydrochloride-solubility-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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